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Compound of Interest

Compound Name: Oxazole, 5-(4-ethoxyphenyl)-

CAS No.: 848608-56-0

Cat. No.: B12094520

Get Quote

Introduction & Pharmacological Context
The oxazole ring is a privileged heterocyclic scaffold in medicinal chemistry. Specifically, 5-

aryloxazoles serve as core pharmacophores in numerous high-affinity ligands, including potent

VEGFR2 kinase inhibitors and anti-angiogenic agents[1]. The molecule 5-(4-

ethoxyphenyl)oxazole represents a classic functionalized heterocycle where an electron-

deficient oxazole core is conjugated with an electron-rich para-ethoxyphenyl system.

Accurate structural elucidation of such molecules is not merely an exercise in data collection; it

requires a self-validating, orthogonal analytical strategy. The primary analytical challenge lies in

unambiguously assigning the regiochemistry (proving the phenyl ring is at the C-5 position

rather than C-2 or C-4) and confirming the integrity of the ether linkage. This guide outlines the

causal logic and step-by-step methodologies required to decode this structure with absolute

certainty.
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Structural Deconstruction & Expected Analytical
Profile
To elucidate the structure, we must deconstruct the molecule into three distinct micro-

environments, each yielding a specific spectroscopic signature:

The Oxazole Core: A highly anisotropic, electron-deficient ring. The protons at C-2 and C-4

are diagnostic markers.

The para-Substituted Phenyl Ring: An AA'BB' spin system characterized by two distinct

doublets.

The Ethoxy Group: A simple aliphatic chain (-CH₂-CH₃) that acts as an electron-donating

group via resonance.

Non-Destructive Analysis Destructive Analysis

5-(4-Ethoxyphenyl)oxazole
(Purified Analyte)

NMR Spectroscopy
(1H, 13C, COSY, HMBC)

FTIR Spectroscopy
(ATR Mode)

HRMS (ESI-TOF)
Accurate Mass & Fragmentation

Data Synthesis &
Orthogonal Validation

 Connectivity Functional Groups  Molecular Formula

Confirmed Structure

Click to download full resolution via product page

Analytical workflow for the structural elucidation of 5-(4-ethoxyphenyl)oxazole.
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Quantitative Data: Predicted NMR and MS Profiles
Before stepping into the laboratory, an application scientist must establish the expected

analytical profile to identify deviations that might suggest impurities or structural isomers.

Table 1: Predicted NMR Chemical Shifts (in CDCl₃)
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Position ¹H Shift (ppm)
Multiplicity & J
(Hz)

¹³C Shift (ppm)
Assignment
Logic

Oxazole-2 7.90 - 8.00 Singlet 150 - 152
Adjacent to O
and N; highly
deshielded[2].

Oxazole-4 7.20 - 7.40 Singlet 121 - 123

Adjacent to N;

shielded relative

to H-2[2].

Oxazole-5 - - 151 - 153

Quaternary

carbon;

deshielded by O

and phenyl.

Phenyl-1' - - 120 - 122

Quaternary

carbon; attached

to oxazole.

Phenyl-2', 6' 7.55 - 7.65 Doublet, J ~ 8.5 126 - 128

Deshielded by

oxazole ring

current.

Phenyl-3', 5' 6.90 - 7.00 Doublet, J ~ 8.5 114 - 116

Shielded by

resonance from

ethoxy oxygen.

Phenyl-4' - - 158 - 160

Quaternary

carbon; highly

deshielded by

oxygen.

Ethoxy-CH₂ 4.00 - 4.10 Quartet, J = 7.0 63 - 65
Deshielded by

adjacent oxygen.

| Ethoxy-CH₃ | 1.35 - 1.45 | Triplet, J = 7.0 | 14 - 15 | Terminal methyl group. |

Table 2: High-Resolution Mass Spectrometry (HRMS-ESI⁺) Expected Fragments
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Ion Exact Mass (m/z)
Relative
Abundance

Mechanistic Origin

[M+H]⁺ 190.0868 High (Base Peak)
Protonated
molecular ion.

[M+H - C₂H₄]⁺ 162.0555 Medium - High

Loss of ethylene (28

Da) from the ethoxy

group.

| [M+H - C₂H₄ - CO]⁺| 134.0606 | Low - Medium | Subsequent loss of carbon monoxide (28 Da)

from oxazole. |

Self-Validating Experimental Protocols
A robust structural elucidation relies on orthogonal validation. If NMR provides the connectivity

map, HRMS provides the exact atomic inventory.

Protocol A: High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: Prepare a 1 µg/mL solution of the purified analyte in LC-MS grade

Methanol/Water (50:50, v/v) containing 0.1% formic acid. The formic acid acts as a proton

source to facilitate efficient ionization in positive mode.

Acquisition: Inject the sample into an ESI-TOF (Electrospray Ionization Time-of-Flight) mass

spectrometer.

Validation: Verify that the mass error for the parent [M+H]⁺ ion (m/z 190.0868) is strictly < 5

ppm.

Tandem MS (MS/MS): Apply a collision energy of 15–25 eV to induce fragmentation. The

neutral loss of 28.03 Da (ethylene) is a highly specific self-validating marker for the presence

of an ethyl ether attached to an aromatic ring.

Protocol B: Nuclear Magnetic Resonance (NMR)
Spectroscopy
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Solvent Selection & Preparation: Dissolve 5–10 mg of the analyte in 0.6 mL of deuterated

chloroform (CDCl₃)[3]. For highly potent or scarce derivatives, state-of-the-art

microcryoprobes can be utilized to achieve structure elucidation at the nanomole scale

(using 5–10 µL volumes)[4].

1D Acquisition: Acquire a standard ¹H NMR spectrum (minimum 16 scans, ≥400 MHz) and a

proton-decoupled ¹³C NMR spectrum (minimum 512 scans). Ensure the receiver gain is

properly calibrated to prevent Free Induction Decay (FID) clipping, which causes baseline

distortions[5].

Troubleshooting Overlap: If the aromatic signals of the oxazole and phenyl rings overlap,

switch the solvent to Benzene-d₆ or DMSO-d₆. The different diamagnetic anisotropy of these

solvents will induce differential chemical shifts, resolving the overlapping peaks[5].

2D Acquisition (The Connectivity Matrix):

Run a COSY (Correlation Spectroscopy) experiment to validate the 3-bond coupling

between the CH₂ and CH₃ of the ethoxy group.

Run an HMBC (Heteronuclear Multiple Bond Correlation) experiment to map the

quaternary carbons and confirm regiochemistry.

Data Interpretation & Causality (The "Why")
The hallmark of advanced structural elucidation is understanding the physical chemistry driving

the spectral output.

Why does the Oxazole H-2 appear so far downfield? The proton at the 2-position of the oxazole

ring is sandwiched between two highly electronegative heteroatoms (oxygen and nitrogen). The

cumulative inductive electron withdrawal, combined with the diamagnetic anisotropy of the

heteroaromatic ring current, strips electron density from H-2, pushing its chemical shift to

approximately 7.9–8.0 ppm[2].

Why is HMBC the ultimate arbiter of regiochemistry? Standard 1D ¹³C NMR and 2D HSQC

experiments cannot definitively prove where the phenyl ring is attached because the critical

junction points (C-5 of the oxazole, C-1' of the phenyl ring) are quaternary carbons lacking

attached protons[5]. HMBC detects long-range (2 to 3 bond) heteronuclear couplings (²J / ³J).
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Key HMBC (Heteronuclear Multiple Bond Correlation) interactions confirming connectivity.
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By observing a ³J cross-peak between the oxazole H-4 proton and the phenyl C-1' carbon, as

well as a ³J cross-peak between the phenyl H-2'/6' protons and the oxazole C-5 carbon, the

application scientist can definitively prove that the phenyl ring is attached at the 5-position.

Similarly, the ³J correlation between the ethoxy CH₂ protons and the phenyl C-4' carbon proves

the ether linkage is intact at the para position.

Conclusion
The structural elucidation of 5-(4-ethoxyphenyl)oxazole requires a synergistic application of

HRMS and advanced 2D NMR techniques. By understanding the causal relationships between

the molecule's electron distribution and its spectral behavior—specifically the anisotropic

deshielding of the oxazole core and the long-range HMBC correlations—researchers can

establish a self-validating analytical framework that guarantees structural integrity for

downstream drug development applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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